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Compound of Interest

Compound Name: Nvp-qbe170

Cat. No.: B15590231 Get Quote

Anwendungs- und Protokollhinweise für die LC-MS/MS-Analyse von Nvp-qbe170 in Plasma

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung

Nvp-qbe170 ist ein potenter und selektiver Inhibitor des epithelialen Natriumkanals (ENaC),

der für die Inhalationstherapie bei Mukoviszidose entwickelt wurde.[1][2] Die Quantifizierung

von Nvp-qbe170 in Plasmamatrizes ist für pharmakokinetische (PK) Studien zur Bewertung

der systemischen Exposition und Sicherheit des Medikaments von entscheidender Bedeutung.

Die Flüssigkeitschromatographie-Tandem-Massenspektrometrie (LC-MS/MS) bietet aufgrund

ihrer hohen Empfindlichkeit und Selektivität die Methode der Wahl für die bioanalytische

Quantifizierung.[3][4][5] Diese Application Note beschreibt ein Protokoll für die Extraktion und

Quantifizierung von Nvp-qbe170 in Plasma mittels LC-MS/MS.

Experimentelle Protokolle
1. Probenvorbereitung: Protein-Präzipitation

Die Proteinfällung ist eine schnelle und effektive Methode zur Entfernung von Proteinen aus

biologischen Proben vor der LC-MS/MS-Analyse.[6]

Reagenzien:

Acetonitril (ACN) mit 0,1 % Ameisensäure (v/v)
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Humanplasma (K2-EDTA)

Nvp-qbe170-Standard

Interner Standard (IS) (z. B. ein strukturell ähnliches, stabil-isotopenmarkiertes Molekül)

Verfahren:

Eine Aliquote von 50 µL Humanplasma in ein 1,5-ml-Mikrozentrifugenröhrchen geben.

5 µL der internen Standard-Arbeitslösung hinzufügen und 10 Sekunden lang vortexen.

150 µL eiskaltes Acetonitril mit 0,1 % Ameisensäure hinzufügen, um die Proteine

auszufällen.

Die Probe 1 Minute lang bei hoher Geschwindigkeit vortexen.

Die Probe 10 Minuten lang bei 14.000 x g und 4 °C zentrifugieren.

Den Überstand vorsichtig in ein sauberes Röhrchen überführen.

Den Überstand unter einem leichten Stickstoffstrom bei 40 °C zur Trockne eindampfen.

Den Rückstand in 100 µL der mobilen Phase A rekonstituieren.

Die rekonstituierte Probe 5 Minuten lang bei 14.000 x g zentrifugieren.

Den Überstand in ein HPLC-Fläschchen für die LC-MS/MS-Analyse überführen.

2. LC-MS/MS-Bedingungen

Flüssigkeitschromatographie (LC):

System: Ein UHPLC-System wie das Waters ACQUITY UPLC H-Class Plus[7]

Säule: Eine Umkehrphasensäule, die für die Analyse kleiner Moleküle geeignet ist (z. B.

Waters ACQUITY UPLC BEH C18, 1,7 µm, 2,1 x 50 mm)

Mobile Phase A: Wasser mit 0,1 % Ameisensäure
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Mobile Phase B: Acetonitril mit 0,1 % Ameisensäure

Flussrate: 0,4 ml/min

Säulentemperatur: 40 °C

Injektionsvolumen: 5 µL

Gradientenelution:

Zeit (min) %B

0,0 5

2,5 95

3,5 95

3,6 5

| 5,0 | 5 |

Tandem-Massenspektrometrie (MS/MS):

System: Ein Triple-Quadrupol-Massenspektrometer wie das AB SCIEX 6500 QTRAP[7]

Ionisierungsquelle: Elektrospray-Ionisierung (ESI) im positiven Modus

Multiple Reaction Monitoring (MRM)-Übergänge:

Beispiel für Nvp-qbe170: Q1 m/z 451,2 → Q3 m/z 254,1 (hypothetisch)

Beispiel für IS: Q1 m/z 456,2 → Q3 m/z 259,1 (hypothetisch)

MS-Parameter (Beispiel):

Curtain Gas (CUR): 30 psi

Collision Gas (CAD): Mittel
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IonSpray Voltage (IS): 5500 V

Temperatur (TEM): 500 °C

Ion Source Gas 1 (GS1): 50 psi

Ion Source Gas 2 (GS2): 50 psi

Declustering Potential (DP): 80 V

Entrance Potential (EP): 10 V

Collision Energy (CE): 35 V

Collision Cell Exit Potential (CXP): 12 V

Datenpräsentation
Die folgenden Tabellen fassen die Beispieldaten für die quantitative Analyse von Nvp-qbe170
in Plasma zusammen.

Tabelle 1: Kalibrierkurvenparameter

Parameter Wert

Konzentrationsbereich 1 - 1000 ng/ml

Regressionsmodell Lineare Regression (1/x²-Wichtung)

Korrelationskoeffizient (r²) > 0,995

Genauigkeit der Standards Innerhalb von ±15 % des Nennwerts

Präzision der Standards ≤15 % RSD

Tabelle 2: Genauigkeit und Präzision
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QC-Level
Konzentrati
on (ng/ml)

Intra-Assay-
Genauigkeit
(%)

Intra-Assay-
Präzision
(%RSD)

Inter-Assay-
Genauigkeit
(%)

Inter-Assay-
Präzision
(%RSD)

LLOQ 1 98,5 8,2 101,2 9,5

Niedrig 3 102,1 6,5 103,5 7,8

Mittel 100 97,8 4,1 99,1 5,2

Hoch 800 101,5 3,5 100,8 4,1

Tabelle 3: Wiederfindung und Matrixeffekt

QC-Level
Konzentration
(ng/ml)

Extraktionswiederfi
ndung (%)

Matrixeffekt (%)

Niedrig 3 92,5 98,1

Mittel 100 94,1 99,5

Hoch 800 93,2 97,8
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Abbildung 1: Experimenteller Arbeitsablauf für die Nvp-qbe170-Analyse.
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Abbildung 2: Prinzip der LC-MS/MS-Analyse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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